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Compound of Interest

Compound Name: Cinidon-ethyl

Cat. No.: B117795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cinidon-ethyl with other selective

herbicides used in barley cultivation. The information is based on available experimental data,

focusing on performance metrics such as crop safety (phytotoxicity), weed control efficacy, and

impact on barley yield. Detailed experimental protocols are provided to aid in the design and

evaluation of future herbicide trials.

Performance Comparison of Selective Herbicides in
Barley
The following tables summarize quantitative data from various studies on the performance of

different herbicides in barley. It is important to note that the data for Cinidon-ethyl and other

herbicides are compiled from different studies, which may have varying experimental

conditions. Therefore, direct comparisons should be made with caution.

Table 1: Barley Phytotoxicity of Various Selective Herbicides
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Herbicide
Active
Ingredient(s
)

Application
Rate (g
a.i./ha)

Phytotoxicit
y (%)

Days After
Treatment
(DAT)

Barley
Cultivar

Cinidon-ethyl Cinidon-ethyl -

Data not

available in

comparative

studies

- -

Iodosulfuron
Iodosulfuron-

methyl
3.5 6.5 - 10 14 - 21

BRS Cauê[1]

[2]

Pyroxsulam Pyroxsulam 18 10.5 - 45 7 - 28
BRS Cauê[1]

[2]

Metsulfuron-

methyl

Metsulfuron-

methyl
3.96 0 - 3 7 - 28

BRS Cauê[1]

[2]

2,4-D 2,4-D 670 0 - 9.33 7 - 21
BRS Cauê[1]

[2]

Clodinafop-

propargyl

Clodinafop-

propargyl
48 3.25 - 9 7 - 21

BRS Cauê[1]

[2]

Bentazon +

Imazamox

Bentazon +

Imazamox
600 + 28 4.25 - 25 14 - 28

BRS Cauê[1]

[2]

Saflufenacil Saflufenacil 49 4.75 - 9.25 7 - 21 BRS Cauê[1]

Bentazon Bentazon 720 0 - 3 7 - 28 BRS Cauê[1]

Carfentrazon

e-ethyl

Carfentrazon

e-ethyl
120 3 - 12 7 - 21

BRS Cauê[1]

[2]

Imazamox Imazamox 42 7.75 - 50 14 - 28 BRS Cauê[1]

Pendimethali

n

Pendimethali

n
800 0 - 16.25 7 - 28 BRS Cauê[1]

Sulfentrazone

+ Diuron

Sulfentrazone

+ Diuron
175 + 350 6.5 - 47.5 7 - 28 BRS Cauê[1]

Imazaquim Imazaquim 150 61.67 - 85 7 - 28 BRS Cauê[1]
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Table 2: Weed Control Efficacy of Cinidon-ethyl and Other Herbicides in Barley
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Herbicide Active Ingredient(s) Target Weeds
Control Efficacy
(%)

Cinidon-ethyl Cinidon-ethyl

Galium aparine

(Cleavers), Veronica

spp., Epilobium spp.

(Willow-herb), Lamium

purpureum (Red

Dead-nettle),

Valerianella spp.

(Cornsalad), Senecio

vulgaris (Groundsel),

Raphanus

raphanistrum (Wild

Radish), Sinapis

arvensis (Wild

Mustard), Geranium

spp. (Crane's-bill)

Effective, rapid action

within 3-5 days for G.

aparine.[3]

Clodinafop-propargyl Clodinafop-propargyl
Lolium multiflorum

(Ryegrass)
High[1][2]

Iodosulfuron,

Pyroxsulam,

Metsulfuron-methyl,

2,4-D, Bentazon +

Imazamox,

Saflufenacil,

Bentazon,

Carfentrazone-ethyl,

Imazaquim

Various
Raphanus spp.

(Turnip species)
>90%[1][2]

Halauxifen-methyl +

Fluroxypyr

Halauxifen-methyl +

Fluroxypyr
Broad-leaved weeds

High (up to 88.97%

weed control

efficiency)[4]

Metsulfuron-methyl +

Carfentrazone

Metsulfuron-methyl +

Carfentrazone
Broad-leaved weeds

High (up to 87.16%

weed control

efficiency)[4]
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Table 3: Impact of Herbicides on Barley Grain Yield
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Herbicide
Active
Ingredient(s)

Application
Rate (g a.i./ha)

Yield ( kg/ha )

% Yield
Increase vs.
Infested
Control

Cinidon-ethyl Cinidon-ethyl -

Data not

available in

comparative

studies

-

Iodosulfuron
Iodosulfuron-

methyl
3.5

Up to 14.9%

increase vs.

weeded

control[1]

Significant

increase

Pyroxsulam Pyroxsulam 18

Up to 7.5%

increase vs.

weeded

control[1]

Significant

increase

Clodinafop-

propargyl

Clodinafop-

propargyl
48 ~1894

~15.7% increase

vs. untreated[1]

[2]

Pendimethalin Pendimethalin 800 ~1894

~15.7% increase

vs. untreated[1]

[2]

Metsulfuron-

methyl

Metsulfuron-

methyl
3.96

Maintained

yield[1][2]
-

Saflufenacil Saflufenacil 49
Maintained

yield[1]
-

Imazaquim Imazaquim 150 1111.49

74.7% reduction

vs. weeded

control[1][2]

Halauxifen-

methyl +

Fluroxypyr

Halauxifen-

methyl +

Fluroxypyr

- 3361.9 -
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Metsulfuron-

methyl +

Carfentrazone

Metsulfuron-

methyl +

Carfentrazone

- - -

Weedy Check - - ~2525.7 - 2776.9 0

Weed Free - - ~3238.9 - 4382.6 -

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of herbicide

validation studies. Below are generalized protocols based on common practices in the cited

research.

1. Herbicide Selectivity and Efficacy Trial in Barley

Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of three

to four replications.[1][5]

Plot Size: Minimum of 10-20 square meters.[5][6]

Crop Husbandry: Barley (specifying the cultivar, e.g., 'BRS Cauê'[1]) is sown at a

recommended seeding rate (e.g., 100 kg/ha [7]). Fertilization and other agronomic practices

should follow local recommendations to ensure optimal crop growth.[3]

Treatments:

Weed-free control (manual weeding).

Weedy check (no weed control).

Herbicide treatments, including Cinidon-ethyl and a range of comparative herbicides,

applied at their recommended rates and growth stages. For post-emergence herbicides,

application is typically at the 2-3 leaf stage of weeds and the beginning of tillering for

barley.[1][8]

Application: Herbicides are applied using a calibrated backpack sprayer with appropriate

nozzles (e.g., flat-fan) and a constant pressure to ensure uniform coverage.[1] Spray volume
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is typically around 150-500 L/ha.[1][6]

Data Collection:

Phytotoxicity: Visual assessment of crop injury at regular intervals (e.g., 7, 14, 21, and 28

days after treatment - DAT) using a percentage scale (0% = no injury, 100% = crop death).

[1]

Weed Control Efficacy: Weed density and biomass are measured in designated quadrats

within each plot at specific time points after application. Efficacy is calculated as the

percentage reduction in weed density or biomass compared to the weedy check.[6]

Yield and Yield Components: At crop maturity, the central area of each plot is harvested to

determine grain yield (adjusted to a standard moisture content). Yield components such as

the number of ears per square meter, grains per ear, and 1000-grain weight may also be

measured.[1]

Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment

means are compared using a suitable test (e.g., Scott-Knott test at p < 0.05).[1]

Visualization of Cinidon-ethyl's Mode of Action
Cinidon-ethyl is a Protoporphyrinogen Oxidase (PPO) inhibitor. The following diagrams

illustrate the signaling pathway of PPO-inhibiting herbicides and a general experimental

workflow for herbicide validation.
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1. Experimental Design
(Randomized Complete Block)

2. Field Preparation
& Sowing

3. Herbicide Application
(Post-emergence)

4. Data Collection

Phytotoxicity
(7, 14, 21, 28 DAT)

Weed Efficacy
(Density & Biomass)

Yield & Components
(at Harvest)

5. Statistical Analysis
(ANOVA)

6. Results & Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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